N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide

• IUPAC Name: N-(2-methoxyethyl)-N'-[(1-thiophen-2-ylcyclopentyl)methyl]oxamide
• InChI: InChI=1S/C15H22N2O3S/c1-20-9-8-16-13(18)14(19)17-11-15(6-2-3-7-15)12-5-4-10-21-12/h4-5,10H,2-3,6-9,11H2,1H3,(H,16,18)(H,17,19)
• InChI Key: YWZBOTPMKSLRIF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NCC1(CCCC1)C2=CC=CS2
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamide, also known as N-Methyl-N-cyclopentyl-thiophene-2-ethanamine, is a cyclic amine compound that has gained attention for its potential applications in scientific research. It is a member of the thiophene family of compounds, which are known for their unique chemical and physical properties. This compound has been studied for its potential applications in drug design, biochemistry, and molecular biology.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamideyclopentyl-thiophene-2-ethanamine is not fully understood. However, it is believed to interact with proteins in a number of ways. It has been shown to bind to specific amino acids in proteins, which can alter the structure and function of the proteins. It has also been suggested that it can interact with other molecules in the cell, such as enzymes, to affect their activity.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamideyclopentyl-thiophene-2-ethanamine has been shown to have a number of biochemical and physiological effects. It has been shown to affect the activity of enzymes, which can lead to changes in metabolic pathways. It has also been shown to affect the expression of certain genes, which can lead to changes in cell behavior. In addition, it has been shown to have an effect on the activity of certain neurotransmitters, which can affect behavior and cognition.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamideyclopentyl-thiophene-2-ethanamine has a number of advantages and limitations for use in laboratory experiments. The main advantage is its ability to interact with proteins, which can be used to study the structure and function of these proteins. It is also relatively easy to synthesize and is relatively stable in aqueous solutions. However, it is not soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamideyclopentyl-thiophene-2-ethanamine has a number of potential future applications. It could be used to develop new drugs, as a substrate for enzymatic reactions, or to study the structure and function of proteins. It could also be used in the development of new materials, such as polymers and nanomaterials. Additionally, it could be used to investigate the mechanism of action of drugs, or to study the biochemical and physiological effects of compounds. Finally, it could be used to investigate the interaction between proteins and other molecules in the cell, such as enzymes and neurotransmitters.

Synthesis Methods

N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamideyclopentyl-thiophene-2-ethanamine can be synthesized using a variety of methods. The most common method involves the use of an N-methyl-N-cyclopentyl-thiophene-2-ethanamine synthesis kit, which contains all the necessary reagents and instructions for the synthesis. The kit includes a base, a catalyst, and a reducing agent, which are combined in a reaction vessel and heated to a temperature of approximately 100°C. The reaction is then monitored until the desired product is obtained.

Scientific Research Applications

N-(2-methoxyethyl)-N'-{[1-(thiophen-2-yl)cyclopentyl]methyl}ethanediamideyclopentyl-thiophene-2-ethanamine has been used in a variety of scientific research applications. It has been used in the synthesis of small molecule drugs, as a building block for peptide synthesis, and as a substrate for enzymatic reactions. It has also been used to study the structure and function of proteins, as well as to investigate the mechanism of action of drugs.